Chroman-3-carbonyl chloride

Specification

• CAS No.: 115822-58-7
• Molecular Formula: C10H9ClO2
• Molecular Weight: 196.63 g/mol
• IUPAC Name: 3,4-dihydro-2H-chromene-3-carbonyl chloride
• Standard InChI: InChI=1S/C10H9ClO2/c11-10(12)8-5-7-3-1-2-4-9(7)13-6-8/h1-4,8H,5-6H2
• Standard InChI Key: ISYMIZHFYTWMAQ-UHFFFAOYSA-N
• SMILES: C1C(COC2=CC=CC=C21)C(=O)Cl
• Canonical SMILES: C1C(COC2=CC=CC=C21)C(=O)Cl

Introduction

Chroman-3-carbonyl chloride, with the CAS number 115822-58-7, is a chemical compound belonging to the chroman family. It is characterized by its molecular formula C10H9ClO2 and a molecular weight of 196.63 g/mol. This compound is also known as chromane-3-carbonylchloride or 2H-1-Benzopyran-3-carbonyl chloride, 3,4-dihydro-.

Synthesis and Reactivity

While specific synthesis methods for chroman-3-carbonyl chloride are not detailed in available literature, compounds like this are often synthesized through reactions involving acid chlorides and appropriate precursors such as carboxylic acids or their derivatives.

Chroman derivatives generally exhibit reactivity typical of acid chlorides; they can undergo nucleophilic substitution reactions where the chlorine atom is replaced by various nucleophiles like alcohols or amines to form esters or amides respectively.

Safety Considerations

Given its chemical nature as an acid chloride, chroman-3-carbonyl chloride would be expected to react violently with water and other nucleophilic substances such as strong bases or alcohols. Handling should be done carefully in well-controlled environments due to potential hazards associated with these reactions.

Hazardous Decomposition Products

In case of decomposition (e.g., upon heating), hazardous products could include carbon monoxide (CO), carbon dioxide (CO2), chlorine gas (Cl2), and hydrogen chloride gas (HCl).